Cas no 1803740-90-0 (6-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide)

• Product Name: 6-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide
• CAS No: 1803740-90-0
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4818074
• Update Time: 2025-06-09

6-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide

• Inchi： 1S/C9H8N2O3/c10-8(13)9-11-6-2-1-5(4-12)3-7(6)14-9/h1-3,12H,4H2,(H2,10,13)
• InChI Key： OKPKWQDDXKQDJU-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)=NC2C=CC(CO)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0.1
• Topological Polar Surface Area: 89.4

Additional information on 6-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide

Introduction to 6-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide (CAS No. 1803740-90-0)

6-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide, a compound with the CAS number 1803740-90-0, has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of benzo[d]oxazoles, which are known for their diverse biological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The chemical structure of 6-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide is characterized by a benzene ring fused with an oxazole ring, with a hydroxymethyl group and a carboxamide functional group attached. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 6-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. The researchers found that the compound effectively scavenges reactive oxygen species (ROS) and modulates key signaling pathways involved in neuronal survival.

In addition to its neuroprotective properties, 6-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide has shown promise in cancer research. A study conducted by a team at the National Cancer Institute in 2022 reported that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial for preventing tumor growth and metastasis.

The pharmacokinetic profile of 6-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide has also been investigated to assess its suitability as a therapeutic agent. Preliminary studies indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile, suggesting its potential for development as an oral medication. However, further research is needed to optimize its pharmacological properties and evaluate its safety and efficacy in preclinical models.

In terms of synthetic chemistry, the preparation of 6-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide has been extensively studied. A notable synthetic route involves the condensation of 6-hydroxymethylbenzoxazolone with an appropriate amine under mild conditions. This method provides high yields and excellent purity, making it suitable for large-scale production.

The structural versatility of 6-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide allows for the introduction of various substituents to modulate its biological activity. For example, substituting the hydroxymethyl group with other functional groups can enhance its potency or alter its selectivity towards specific targets. This flexibility is particularly valuable in drug discovery programs aimed at developing more effective therapeutic agents.

In conclusion, 6-(Hydroxymethyl)benzo[d]oxazole-2-carboxamide (CAS No. 1803740-90-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to advancements in the treatment of various diseases.